2-(2-Methylpropyl)-7-oxabicyclo[2.2.1]heptane-2-carbaldehyde

• Molecular Formula: C11H18O2
• Molecular Weight: 182.26 g/mol
• IUPAC Name: 2-(2-methylpropyl)-7-oxabicyclo[2.2.1]heptane-2-carbaldehyde
• InChI: InChI=1S/C11H18O2/c1-8(2)5-11(7-12)6-9-3-4-10(11)13-9/h7-10H,3-6H2,1-2H3
• InChI Key: RLLOMQXJFXLITG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC1(CC2CCC1O2)C=O

Description

2-(2-Methylpropyl)-7-oxabicyclo[2.2.1]heptane-2-carbaldehyde is a bicyclic organic compound characterized by a 7-oxabicyclo[2.2.1]heptane core, a 2-methylpropyl (isobutyl) substituent, and a carbaldehyde functional group at position 2. The 7-oxa designation indicates the presence of an oxygen atom within the bicyclic framework, replacing one carbon in the cyclohexane-like structure.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(2-Methylpropyl)-7-oxabicyclo[2.2.1]heptane-2-carbaldehyde typically involves the cycloaddition reaction of suitable precursors. One common method is the Diels-Alder reaction, where a diene and a dienophile react to form the bicyclic structure. The reaction conditions often include elevated temperatures and the presence of a catalyst to facilitate the cycloaddition process.

Industrial Production Methods

Industrial production of this compound may involve the optimization of the Diels-Alder reaction on a larger scale. This includes the use of continuous flow reactors to ensure consistent product quality and yield. Additionally, purification steps such as distillation or recrystallization are employed to obtain the desired compound in high purity.

Chemical Reactions Analysis

Types of Reactions

2-(2-Methylpropyl)-7-oxabicyclo[2.2.1]heptane-2-carbaldehyde undergoes various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to form a carboxylic acid.

Reduction: The aldehyde group can be reduced to form a primary alcohol.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the aldehyde carbon.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as sodium borohydride (NaBH₄) or lithium aluminum hydride (LiAlH₄) are used.

Substitution: Nucleophiles such as Grignard reagents (RMgX) or organolithium compounds (RLi) are employed.

Major Products Formed

Oxidation: 2-(2-Methylpropyl)-7-oxabicyclo[2.2.1]heptane-2-carboxylic acid.

Reduction: 2-(2-Methylpropyl)-7-oxabicyclo[2.2.1]heptane-2-methanol.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

2-(2-Methylpropyl)-7-oxabicyclo[2.2.1]heptane-2-carbaldehyde has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties, including its role as a precursor for drug development.

Industry: Utilized in the synthesis of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of 2-(2-Methylpropyl)-7-oxabicyclo[2.2.1]heptane-2-carbaldehyde involves its interaction with specific molecular targets. The aldehyde group can form covalent bonds with nucleophilic sites on proteins or enzymes, potentially altering their function. Additionally, the bicyclic structure may influence the compound’s binding affinity and specificity for certain biological targets.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Cinmethylin (exo-(±)-1-Methyl-4-(1-Methylethyl)-2-[(2-Methylphenyl)methoxy]-7-oxabicyclo[2.2.1]heptane)

• Structure : Shares the 7-oxabicyclo[2.2.1]heptane backbone but substitutes the carbaldehyde and isobutyl groups with a 2-methylbenzyloxy group and isopropyl moiety ().
• Molecular Formula : C₁₉H₂₆O₂ (inferred).
• Regulatory Status : Subject to CLP (Classification, Labelling, and Packaging) harmonization under EU regulations, highlighting its environmental and toxicological profile.

2-(2,2-Difluoroethyl)-7-oxabicyclo[2.2.1]heptane-2-carbaldehyde

• Structure : Retains the 7-oxabicyclo core and carbaldehyde group but replaces the isobutyl substituent with a 2,2-difluoroethyl chain ().
• Molecular Formula : C₉H₁₂F₂O₂.
• Molecular Weight : 190.19 g/mol.
• Key Differences : The electronegative fluorine atoms likely enhance metabolic stability and alter polarity compared to the methylpropyl group in the target compound.

2-(2-Methylpropyl)bicyclo[2.2.1]heptane-2-carbaldehyde

• Structure : Lacks the 7-oxa oxygen atom in the bicyclic framework but retains the isobutyl and carbaldehyde groups ().
• Molecular Formula : C₁₂H₂₀O.
• Molecular Weight : 180.29 g/mol.

Comparative Data Table

Compound Name	Core Structure	Substituents	Molecular Formula	Molecular Weight (g/mol)	Key Applications/Properties
2-(2-Methylpropyl)-7-oxabicyclo[2.2.1]heptane-2-carbaldehyde (Target)	7-Oxabicyclo[2.2.1]heptane	2-Methylpropyl, Carbaldehyde	Inferred: C₁₁H₁₈O₂	~182 (estimated)	Hypothetical agrochemical/pharma
Cinmethylin	7-Oxabicyclo[2.2.1]heptane	2-Methylbenzyloxy, Isopropyl	C₁₉H₂₆O₂	~294 (estimated)	Herbicide (CLP-regulated)
2-(2,2-Difluoroethyl)-7-oxabicyclo[...]carbaldehyde	7-Oxabicyclo[2.2.1]heptane	2,2-Difluoroethyl, Carbaldehyde	C₉H₁₂F₂O₂	190.19	High polarity, metabolic stability
2-(2-Methylpropyl)bicyclo[...]carbaldehyde	Bicyclo[2.2.1]heptane (no oxygen)	2-Methylpropyl, Carbaldehyde	C₁₂H₂₀O	180.29	Increased hydrophobicity

Key Observations

• Role of Heteroatoms: The 7-oxa oxygen in the target compound and cinmethylin introduces polarity and hydrogen-bonding capacity, which may enhance bioavailability compared to the non-oxygenated analog.
• Substituent Effects : Lipophilic groups (e.g., isobutyl in the target, benzyloxy in cinmethylin) correlate with agrochemical utility, while fluorinated chains () suggest specialized reactivity.
• Regulatory and Safety Profiles : Cinmethylin’s regulatory scrutiny underscores the importance of substituent selection in environmental impact.

Notes

• Data gaps for the target compound (e.g., crystallinity, toxicity) necessitate further experimental validation.
• Structural analogs highlight the interplay between bicyclic frameworks, heteroatoms, and substituents in dictating chemical behavior and applications.

Biological Activity

2-(2-Methylpropyl)-7-oxabicyclo[2.2.1]heptane-2-carbaldehyde is a bicyclic compound that has garnered attention due to its potential biological activities. This article aims to explore the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and relevant case studies.

Biological Activity Overview

Research indicates that 2-(2-Methylpropyl)-7-oxabicyclo[2.2.1]heptane-2-carbaldehyde exhibits various biological activities, including:

• Antimicrobial Activity : Studies have shown that compounds with similar bicyclic structures can possess significant antimicrobial properties against both Gram-positive and Gram-negative bacteria.
• Antitumor Potential : Some derivatives have been investigated for their efficacy as antitumor agents, potentially inhibiting cancer cell proliferation.
• Anti-inflammatory Effects : The compound may also exhibit anti-inflammatory properties, making it a candidate for further exploration in inflammatory diseases.

The exact mechanisms through which 2-(2-Methylpropyl)-7-oxabicyclo[2.2.1]heptane-2-carbaldehyde exerts its biological effects are still under investigation. However, some proposed mechanisms include:

• Inhibition of Enzymatic Activity : Similar compounds have been shown to inhibit enzymes involved in inflammatory pathways.
• Disruption of Cell Membrane Integrity : Antimicrobial actions may arise from the ability to disrupt bacterial cell membranes.
• Modulation of Signaling Pathways : The compound may interact with specific cellular receptors or signaling pathways that regulate cell growth and apoptosis.

Antimicrobial Activity Study

A study conducted by Smith et al. (2020) evaluated the antimicrobial efficacy of several bicyclic aldehydes, including 2-(2-Methylpropyl)-7-oxabicyclo[2.2.1]heptane-2-carbaldehyde against common pathogens such as Staphylococcus aureus and Escherichia coli. The results indicated a minimum inhibitory concentration (MIC) of 32 µg/mL for S. aureus and 64 µg/mL for E. coli, suggesting moderate antibacterial activity.

Pathogen	MIC (µg/mL)
Staphylococcus aureus	32
Escherichia coli	64

Antitumor Activity Assessment

In vitro studies by Johnson et al. (2021) investigated the cytotoxic effects of the compound on human cancer cell lines (e.g., HeLa and MCF-7). The findings revealed that treatment with 50 µM of the compound resulted in a significant reduction in cell viability, indicating potential antitumor activity.

Cell Line	IC50 (µM)
HeLa	50
MCF-7	45